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Compound of Interest

Compound Name: Isogambogic acid

Cat. No.: B608132

For Immediate Release

This technical guide provides an in-depth overview of the core physicochemical properties of
Isogambogic acid, a natural compound of significant interest to researchers, scientists, and
drug development professionals. Derived from the resin of Garcinia hanburyi, Isogambogic
acid has demonstrated promising biological activities, including anti-cancer and antibiotic
effects.[1][2] A thorough understanding of its physicochemical characteristics is paramount for
its advancement as a therapeutic agent.

Core Physicochemical Properties

A compilation of the fundamental physicochemical data for Isogambogic acid is presented
below. These parameters are critical for predicting its behavior in biological systems and for
designing effective drug delivery strategies.
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Property Value Source
Molecular Formula C38H440s [2][3]
Molecular Weight 628.75 g/mol [1][2]
CAS Number 149655-52-7 [21[3]
Appearance Powder [3]
Purity 95~98% (HPLC) [3]

N -20°C, sealed, in a ventilated,
Storage Conditions ) [3]
dry environment

Note: Some sources may refer to a related compound, Isogambogenic acid, with a molecular
formula of C3sH460s and a molecular weight of 630.778.[4] It is crucial to distinguish between
these two compounds in research applications.

Experimental Methodologies for Physicochemical
Characterization

The determination of the physicochemical properties of natural products like Isogambogic
acid relies on a suite of established analytical techniques. While specific experimental details
for Isogambogic acid are not extensively published, the following general protocols are
standard in the field.

Determination of Molecular Formula and Molecular
Weight

High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR)
spectroscopy are the primary methods for elucidating the molecular formula and confirming the
molecular weight of a compound.[4]

Purity Assessment

High-performance liquid chromatography (HPLC), often coupled with a diode-array detector
(DAD) or an evaporative light scattering detector (ELSD), is the gold standard for assessing the
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purity of natural product isolates.[4]

Biological Activity and Signaling Pathways

Isogambogic acid exerts its biological effects through the modulation of various cellular
signaling pathways. Understanding these mechanisms is crucial for identifying potential
therapeutic targets and for predicting both efficacy and potential side effects.

AMPK-mTOR Signaling Pathway in Glioma

Studies have shown that Isogambogic acid can inhibit the growth of glioma cells by activating
the AMPK-mTOR signaling pathway. This activation leads to autophagic cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

